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Compound of Interest

Compound Name: Sodium stearoyl-2-lactylate

Cat. No.: B148138

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of Sodium Stearoyl-2-Lactylate, a versatile emulsifier and stabilizer.
Adherence to these procedural steps will help maintain a safe laboratory environment and
ensure the integrity of your research.

While Sodium Stearoyl-2-Lactylate is generally considered non-hazardous under normal use,
it can cause skin, eye, and respiratory irritation, particularly in its powdered form.[1][2]
Following proper safety protocols is crucial to minimize any potential risks.

Personal Protective Equipment (PPE) and
Engineering Controls

To ensure the safe handling of Sodium Stearoyl-2-Lactylate, a combination of personal
protective equipment and engineering controls is recommended.
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Control Type Recommendation

Use in a well-ventilated area.[1][3][4] Local

exhaust ventilation or a process enclosure
Engineering Controls system should be utilized if dust, fumes, or mist

are generated.[2][5] Ensure eyewash stations

and safety showers are readily accessible.[6]

Wear approved safety goggles or glasses with

Eye/Face Protection ) )
side shields.[1][3][4][5]

Hand Protection Wear protective gloves.[3][4][5]

) ] A lab coat or other appropriate work apparel
Skin and Body Protection _
should be worn to prevent skin contact.[2][5][6]

In case of inadequate ventilation or when dust is
Respiratory Protection generated, wear an approved/certified dust
mask or respirator.[2][5][6]

Operational Plan: Step-by-Step Handling Protocol

1.

Receiving and Storage:
Upon receipt, inspect the container for any damage.
Store in a cool, dry, well-ventilated area in a tightly closed container.[3][5][7]

Sodium Stearoyl-2-Lactylate is hygroscopic (absorbs moisture from the air), so proper
sealing is critical.[2]

. Handling and Use:
Handle in accordance with good industrial hygiene and safety practices.[5][6]
Avoid direct contact with the substance.[3]
Minimize dust generation during handling.[1][6]

Do not eat, drink, or smoke in the handling area.[1][4][5]
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» Wash hands thoroughly with soap and water after handling.[1][4]
3. Spill Management:
e Minor Spills:

o Clear the area of personnel.[1]

o Wear appropriate PPE.[1]

o Sweep or vacuum up the spilled material, avoiding dust generation.[1][3] Do not use air
hoses for cleaning.[1]

o Place the collected material into a clean, dry, labeled, and sealable container for disposal.

[1]
o Wash the spill area with hot water and detergent.[3]
e Major Spills:
o Evacuate the area and alert the appropriate emergency response team.
o Use a self-contained breathing apparatus to avoid inhalation.[2]
o Contain the spill and prevent it from entering drains or waterways.[1]

o Follow the cleanup procedure for minor spills using appropriate protective equipment.

First Aid Procedures
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[2]

Eye Contact [3][4] Remove contact lenses if present and
easy to do.[1][4][5] Seek medical attention if
irritation persists.[1][5]

Wash the affected area with plenty of soap and
) water.[2][3][4][5] Remove contaminated clothing
Skin Contact ] )
and wash it before reuse.[1][3] Get medical

attention if irritation develops or persists.[2][5]

Move the exposed person to fresh air at once.[2]
[3][5] If breathing is difficult or has stopped,

Inhalation
provide artificial respiration or oxygen and get
medical attention.[2]
Do NOT induce vomiting.[2][4] Give one or two
glasses of water to drink.[3] Never give anything
Ingestion by mouth to an unconscious person.[2][4] Seek

medical advice if gastrointestinal symptoms

develop.[3]

Disposal Plan

Sodium Stearoyl-2-Lactylate is biodegradable.[3][5][6] However, all disposal practices must
comply with local, state, and federal regulations.

e Waste Product: If possible, recover the product. Otherwise, dispose of it in an authorized
landfill or by incineration.[3]

o Contaminated Packaging: Recycle containers if possible, or dispose of them in an authorized
landfill.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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